Cas no 1999-43-5 (DL-Alanyl-DL-methionine)
DL-Alanyl-DL-methionine is a dipeptide derivative combining alanine and methionine, offering enhanced stability and bioavailability compared to free methionine. This compound serves as an efficient source of methionine, an essential sulfur-containing amino acid critical for protein synthesis, cellular metabolism, and antioxidant functions. Its dipeptide structure facilitates improved absorption in biological systems, making it advantageous for applications in animal nutrition, pharmaceuticals, and research. DL-Alanyl-DL-methionine is particularly valued for its role in supporting livestock growth, feed efficiency, and metabolic health. The racemic form ensures versatility in industrial and laboratory use, while its controlled degradation profile ensures consistent performance in formulations.
DL-Alanyl-DL-methionine structure
Product Name:DL-Alanyl-DL-methionine
CAS No:1999-43-5
MF:C8H16N2O3S
MW:220.289240837097
MDL:MFCD00038166
CID:155644
PubChem ID:87561869
Update Time:2025-05-27
DL-Alanyl-DL-methionine Chemical and Physical Properties
Names and Identifiers
-
- Methionine, alanyl-
- DL-Alanyl-DL-methionine
- H-DL-Ala-DL-Met-OH
- ala-met
- alanylmethionine
- DL-Ala-DL-Met
- DL-alanylmethionine
- DL-Methionine,N-DL-alanyl
- H-Ala-Met-OH
- N-alanyl-methionine
- N-DL-Alanyl-DL-methionine
- N-DL-Alanyl-LD-methionin
- (±)-N-Alanylmethionine
- 2-(2-AMINO-PROPIONYLAMINO)-4-METHYLSULFANYL-BUTYRIC ACID
- D-Ala-D-Met-OH
- D-Ala-L-Met-OH
- L-Ala-D-Met-OH
- L-Ala-L-Met-OH,(1:1:1:1)
- D-Ala-D-Met-OH/D-Ala-L-Met-OH/L-Ala-D-Met-OH/L-Ala-L-Met-OH,(1:1:1:1)
- 2-(2-Aminopropanamido)-4-(methylthio)butanoic acid
- DL-Methionine, N-DL-alanyl-
- 2-(2-aminopropanoylamino)-4-methylsulfanylbutanoic acid
- 2-(2-aminopropanamido)-4-(methylsulfanyl)butanoic acid
- AM dipeptide
- alanyl-methionine
- A-M Dipeptide
- Methionine, N-DL-alanyl-, DL-
- Alanine-Methionine dipeptide
- Alanine Methioni
- NSC 118370
- 1999-43-5
- MFCD00038166
- FSHURBQASBLAPO-UHFFFAOYSA-N
- AKOS009158677
- NSC118370
- 2-(2-Aminopropanamido)-4-(methylthio)butanoicacid
- CHEBI:172911
- DTXSID501313461
- BAA99943
- NSC-118370
- SCHEMBL3101246
- A0187
- A814149
- CS-0320727
- 2-(2-aminopropanoylamino)-4-methylsulanylbutanoic acid
- FT-0637090
- N-(2-Aminopropanoyl)(methyl)homocysteine #
- CHEMBL1221783
- 2-(2-azaniumylpropanoylamino)-4-methylsulfanylbutanoate
- FT-0633967
- EINECS 217-884-0
- D88226
- Methionine,alanyl
- DB-042753
- STL377916
- DB-045053
-
- MDL： MFCD00038166
- Inchi： 1S/C8H16N2O3S/c1-5(9)7(11)10-6(8(12)13)3-4-14-2/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key： FSHURBQASBLAPO-UHFFFAOYSA-N
- SMILES： S(C)CCC(C(=O)O)NC(C(C)N)=O
Computed Properties
- Exact Mass: 220.08800
- Monoisotopic Mass: 220.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 118
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Powder
- Density: 1.226
- Boiling Point: 485.2 °C at 760 mmHg
- Flash Point: 247.3 °C
- PSA: 117.72000
- LogP: 0.74730
- Solubility: Not determined
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
DL-Alanyl-DL-methionine Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：(BD5498)
DL-Alanyl-DL-methionine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
DL-Alanyl-DL-methionine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80615-5mg |
DL-Alanyl-DL-Methionine |
1999-43-5 | 99.0% | 5mg |
¥120 | 2021-05-07 | |
| abcr | AB135924-100 mg |
DL-Alanyl-DL-methionine, 98% (H-DL-Ala-DL-Met-OH); . |
1999-43-5 | 98% | 100mg |
€68.20 | 2023-06-24 | |
| TRC | D525458-1mg |
DL-Alanyl-DL-methionine |
1999-43-5 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D525458-2mg |
DL-Alanyl-DL-methionine |
1999-43-5 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D525458-10mg |
DL-Alanyl-DL-methionine |
1999-43-5 | 10mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869840-10mg |
DL-Alanyl-DL-methionine |
1999-43-5 | 98% | 10mg |
￥38.70 | 2022-01-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0187-100mg |
DL-Alanyl-DL-methionine |
1999-43-5 | 98.0%(LC&T) | 100mg |
￥225.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0187-100MG |
DL-Alanyl-DL-methionine |
1999-43-5 | >98.0%(T)(HPLC) | 100mg |
¥225.00 | 2023-09-09 | |
| abcr | AB135924-100mg |
DL-Alanyl-DL-methionine, 98% (H-DL-Ala-DL-Met-OH); . |
1999-43-5 | 98% | 100mg |
€64.30 | 2025-02-18 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80615-20mg |
DL-Alanyl-DL-Methionine |
1999-43-5 | 99.0% | 20mg |
¥300 | 2023-09-19 |
DL-Alanyl-DL-methionine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
1999-43-5 (DL-Alanyl-DL-methionine) Related Products
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- 65-82-7(N-Acetyl-L-methionine)
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- 1509-92-8(N-Acetyl-D-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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